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Compound of Interest

Compound Name: 4-Bromo-2-fluorobiphenyl

Cat. No.: B126189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 4-Bromo-2-
fluorobiphenyl as a key intermediate in the discovery and development of novel

agrochemicals. This document details synthetic protocols, biological activity data for derived

compounds, and standardized bioassay methodologies to facilitate research and development

in the agrochemical sector.

Introduction
4-Bromo-2-fluorobiphenyl is a halogenated aromatic hydrocarbon that serves as a versatile

building block in organic synthesis.[1][2] Its unique substitution pattern, featuring both bromine

and fluorine atoms, allows for selective functionalization through various cross-coupling

reactions, making it an attractive starting material for the synthesis of complex molecules with

potential biological activity. In agrochemical research, this compound is a valuable precursor for

the development of novel fungicides, herbicides, and insecticides. The presence of the fluorine

atom can enhance metabolic stability and binding affinity of the final compound to its biological

target, while the bromine atom provides a reactive handle for further chemical modifications.
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This section outlines the proposed synthesis and fungicidal activity of a novel biphenyl

carboxamide derivative, N-(4'-bromo-2'-fluoro-[1,1'-biphenyl]-2-yl)-2-

(trifluoromethyl)benzamide, conceptualized from 4-Bromo-2-fluorobiphenyl. This class of

compounds has shown promise as potent fungicides, particularly as succinate dehydrogenase

inhibitors (SDHIs).

Proposed Synthetic Pathway
The synthesis of the target fungicide from 4-Bromo-2-fluorobiphenyl can be envisioned

through a multi-step process involving the introduction of an amino group followed by an amide

coupling reaction.
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4-Bromo-2-fluorobiphenyl Nitration
(HNO3, H2SO4)

Step 1
4-Bromo-2-fluoro-2'-nitro-1,1'-biphenyl Reduction

(Fe, HCl)
Step 2

4'-Bromo-2'-fluoro-[1,1'-biphenyl]-2-amine Amide Coupling
(2-(Trifluoromethyl)benzoyl chloride, Pyridine)

Step 3
N-(4'-bromo-2'-fluoro-[1,1'-biphenyl]-2-yl)-2-(trifluoromethyl)benzamide

Prepare PDA plates
with varying fungicide

concentrations

Inoculate center of each
plate with a mycelial plug

of the test fungus

Incubate at 25°C
in the dark

Measure colony diameter
at regular intervals

Calculate percent inhibition
and determine EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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